Cas no 1333511-80-0 (N-{[3-fluoro-4-(propan-2-yloxy)phenyl]methyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-{[3-fluoro-4-(propan-2-yloxy)phenyl]methyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1333511-80-0
• MF: C₁₉H₂₅FN₂O₂
• MW: 332.412408590317
• CID: 5914882
• PubChem ID: 53616800
• Update Time: 2025-10-30

N-{[3-fluoro-4-(propan-2-yloxy)phenyl]methyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1333511-80-0
• N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-1-prop-2-ynylpiperidine-4-carboxamide
• EN300-26622648
• Z1139974530
• N-{[3-fluoro-4-(propan-2-yloxy)phenyl]methyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• AKOS033099956

• Inchi： 1S/C19H25FN2O2/c1-4-9-22-10-7-16(8-11-22)19(23)21-13-15-5-6-18(17(20)12-15)24-14(2)3/h1,5-6,12,14,16H,7-11,13H2,2-3H3,(H,21,23)
• InChI Key： NWVBEKYBPYGXHQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CNC(C1CCN(CC#C)CC1)=O)OC(C)C

Computed Properties

• Exact Mass: 332.19000621g/mol
• Monoisotopic Mass: 332.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Additional information on N-{[3-fluoro-4-(propan-2-yloxy)phenyl]methyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

N-{[3-fluoro-4-(propan-2-yloxy)phenyl]methyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

The compound N-{[3-fluoro-4-(propan-2-yloxy)phenyl]methyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1333511-80-0) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a piperidine ring, a fluoro-substituted phenyl group, and an alkoxy substituent. The presence of these functional groups makes it a versatile molecule with diverse applications.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of neuroprotective agents and anti-inflammatory drugs. The fluoro-substituted phenyl group in this compound is known to enhance bioavailability and selectivity, making it a promising candidate for targeting specific biological pathways. Additionally, the propargyl group (prop-2-yn-1-yl) attached to the piperidine ring contributes to the molecule's stability and reactivity, enabling it to participate in various chemical reactions.

One of the most notable advancements in the synthesis of this compound involves the use of click chemistry, which allows for efficient and selective bond formation. This approach has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. Furthermore, researchers have explored the use of this compound as a building block for constructing more complex molecular architectures, such as dendrimers and nanoparticles, which have applications in drug delivery systems.

In terms of biological activity, this compound has shown remarkable potential as an enzyme inhibitor, particularly targeting kinases involved in cancer progression. Preclinical studies have demonstrated its ability to inhibit key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. These findings suggest that this compound could serve as a lead molecule for developing novel anticancer therapies.

Beyond its pharmaceutical applications, this compound has also been investigated for its role in materials science. Its ability to form self-assembled monolayers (SAMs) on surfaces has made it a valuable component in the development of advanced coatings and sensors. The incorporation of this compound into SAMs enhances their stability and functionality, making them suitable for use in harsh environments or high-performance applications.

From an environmental perspective, researchers have examined the biodegradability and toxicity of this compound to ensure its safe use in industrial and medical settings. Studies indicate that under controlled conditions, the compound undergoes efficient biodegradation, minimizing its environmental footprint. This makes it a sustainable choice for various applications.

In conclusion, N-{[3-fluoro-4-(propan-2-yloxy)phenyl]methyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1333511800) is a multifaceted compound with immense potential across diverse fields. Its unique structure, combined with cutting-edge synthesis techniques and promising biological activity, positions it as a key player in advancing modern science and technology.